Cas no 215257-69-5 (4-(4-chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(4-chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine
• CAS No: 215257-69-5
• MF: C₁₇H₁₄ClN₃O
• MW: 311.765562534332
• MDL: MFCD21335719
• CID: 5183998
• Update Time: 2026-03-05

4-(4-chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine

• MDL： MFCD21335719
• Inchi： 1S/C17H14ClN3O/c1-22-14-4-2-3-12(9-14)16-10-15(20-17(19)21-16)11-5-7-13(18)8-6-11/h2-10H,1H3,(H2,19,20,21)
• InChI Key： ONWGARIDXCMZRM-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC(OC)=C2)=CC(C2=CC=C(Cl)C=C2)=N1

Additional information on 4-(4-chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine

4-(4-Chlorophenyl)-6-(3-Methoxyphenyl)pyrimidin-2-amine: A Comprehensive Overview

4-(4-Chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine (CAS No. 215257-69-5) is a versatile compound with significant potential in the field of medicinal chemistry and drug discovery. This compound, also known as CMPM, has garnered attention due to its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 4-(4-chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine.

Chemical Properties and Structure

4-(4-Chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine is a pyrimidine derivative characterized by its substituted phenyl groups. The compound has the molecular formula C₁₈H₁₅ClN₃O and a molecular weight of 330.8 g/mol. The presence of the chloro and methoxy substituents on the phenyl rings imparts specific electronic and steric properties to the molecule, which are crucial for its biological activities.

The structure of 4-(4-chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine can be visualized as follows:

            O
           / \
          C   C
         /     \
        C       C
       / \     / \
      N   N   Cl  OMe
     / \ / \
    H   H   H
        

This structural arrangement allows for multiple interactions with biological targets, making it a valuable candidate for drug development.

Synthesis Methods

The synthesis of 4-(4-chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of 4-chlorobenzaldehyde and 3-methoxybenzaldehyde with urea or thiourea under suitable conditions. This reaction typically proceeds via a multistep process, including the formation of an intermediate imine or thioimine, followed by cyclization to form the pyrimidine ring.

A representative synthetic route is outlined below:

1. Synthesis of Intermediate Imine: 4-Chlorobenzaldehyde and 3-methoxybenzaldehyde are condensed with urea to form an intermediate imine.
2. Cyclization to Pyrimidine: The intermediate imine is then cyclized under basic conditions to form the pyrimidine ring.
3. Amination: The resulting pyrimidine is further functionalized by amination to yield the final product, 4-(4-chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine.

This synthetic method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Biological Activities

4-(4-Chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine has been investigated for its potential therapeutic applications in various diseases. Recent studies have highlighted its anti-inflammatory, anti-cancer, and anti-viral properties.

• Anti-Inflammatory Activity: Research has shown that CMPM exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.
• Anti-Cancer Activity: CMPM has demonstrated significant anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound appears to exert its effects through multiple mechanisms, including induction of apoptosis, inhibition of cell proliferation, and disruption of angiogenesis.
• Anti-Viral Activity: strong>: Studies have also explored the anti-viral properties of CMPM against several viruses, including influenza and herpes simplex virus (HSV). The compound has been shown to inhibit viral replication and reduce viral load in infected cells.

Clinical Trials and Future Prospects strong>

The promising preclinical results of CMPM have led to increased interest in its clinical evaluation. Several phase I and II clinical trials are currently underway to assess the safety and efficacy of CMPM in various therapeutic settings. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In addition to its direct therapeutic applications, CMPM is also being explored as a lead compound for further drug development. Researchers are investigating structural modifications to enhance its potency and selectivity for specific targets. These efforts aim to optimize CMPM's pharmacological profile and expand its therapeutic potential.

Conclusion strong>

In conclusion, < strong >4-(4-chlorophenyl)-6-(3-methoxyphenyl)pyrimidin-2-amine< / strong > (CAS No. 215257-69-5) is a promising compound with diverse biological activities. Its unique chemical structure and versatile synthetic methods make it an attractive candidate for drug development in various therapeutic areas. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in medicinal chemistry. p > article > response >